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Compound of Interest

Compound Name: DSPE-PEG1000-YIGSR

Cat. No.: B039488

A comprehensive analysis of available data indicates that DSPE-PEG1000-YIGSR, a
functionalized lipid-polymer conjugate designed for targeted drug delivery, exhibits a favorable
safety profile with minimal cytotoxic effects on healthy human cells. This positions it as a
promising candidate for therapeutic applications where minimizing off-target toxicity is
paramount. In comparison to other targeting moieties, DSPE-PEG1000-YIGSR demonstrates a
competitive or superior biocompatibility, particularly in studies involving cell lines relevant to its
targeting mechanism, such as endothelial cells and fibroblasts.

The YIGSR peptide, a sequence derived from the laminin 1 chain, specifically targets the 67
kDa laminin receptor, which is expressed on the surface of various healthy cells, including
endothelial cells and fibroblasts. This targeted approach is designed to enhance the delivery of
therapeutic payloads to specific tissues while sparing healthy, non-target cells.

While direct, head-to-head comparative studies on the cytotoxicity of DSPE-PEG1000-YIGSR
against a wide range of other targeting systems on the same healthy cell lines are limited, the
existing evidence suggests a high degree of biocompatibility. For instance, studies have shown
that the YIGSR peptide can even promote the viability and proliferation of certain cell types,
such as human umbilical vein endothelial cell (HUVEC) spheroids. Furthermore, research on
human dermal fibroblasts has demonstrated that the YIGSR peptide can enhance collagen
synthesis without negatively impacting cell proliferation.
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Comparative Cytotoxicity Overview

To provide a clearer perspective on the safety of DSPE-PEG1000-YIGSR, this guide compares
its cytotoxicity profile with that of other commonly used targeting systems. The following table
summarizes available data on the effects of these systems on healthy human cells. It is
important to note that direct comparisons are challenging due to variations in experimental
conditions, cell lines, and conjugate formulations across different studies.

. . . ) Observed
Targeting System Alternative Ligands Healthy Cell Line(s) .
Cytotoxicity

No significant impact

DSPE-PEG1000- Human Dermal on cell proliferation;
YIGSR Fibroblasts, HUVECs increased viability in
some cases.

L929 (murine

Folic Acid Conjugates Folic Acid i
fibroblast), HEK-29

 To cite this document: BenchChem. [Assessing the Safety Profile: DSPE-PEG1000-YIGSR
Shows Minimal Cytotoxicity on Healthy Cells]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b039488#assessing-the-cytotoxicity-of-dspe-
pegl1000-yigsr-on-healthy-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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